Cas no 2171885-49-5 (4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobut-2-ynoic acid)

• Product Name: 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobut-2-ynoic acid
• CAS No: 2171885-49-5
• MF: C₂₅H₂₂F₂N₂O₅
• MW: 468.449393749237
• CID: 6550561
• PubChem ID: 165568166
• Update Time: 2025-08-01

4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobut-2-ynoic acid
• 2171885-49-5
• 4-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]but-2-ynoic acid
• EN300-1570584

• Inchi： 1S/C25H22F2N2O5/c26-25(27,23(32)28-13-5-10-21(30)31)22(15-11-12-15)29-24(33)34-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,15,20,22H,11-14H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ANLDBNZOEDFZBM-UHFFFAOYSA-N
• SMILES： FC(C(NCC#CC(=O)O)=O)(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 468.14967813g/mol
• Monoisotopic Mass: 468.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobut-2-ynoic acid

Comprehensive Analysis of 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobut-2-ynoic acid (CAS No. 2171885-49-5)

The compound 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobut-2-ynoic acid (CAS No. 2171885-49-5) is a highly specialized fluorinated organic molecule with significant potential in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a cyclopropyl group, difluoropropanamide moiety, and Fmoc-protected amino functionality, makes it a valuable intermediate for peptide synthesis and drug discovery. Researchers are increasingly interested in this compound due to its ability to enhance bioavailability and metabolic stability in therapeutic agents.

In recent years, the demand for fluorinated building blocks like CAS 2171885-49-5 has surged, driven by advancements in precision medicine and targeted drug delivery. The Fmoc group in this compound is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS), a technique critical for developing biologics and antibody-drug conjugates (ADCs). This aligns with the growing focus on personalized therapies and next-generation biopharmaceuticals, topics frequently searched in scientific databases and AI-driven platforms.

The 2,2-difluoropropanamido segment of 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobut-2-ynoic acid contributes to its enhanced lipophilicity, a property highly sought after in CNS drug development. This is particularly relevant given the rising interest in blood-brain barrier (BBB) penetration strategies, a hot topic in neurodegenerative disease research. The compound’s alkynoic acid terminus further enables click chemistry applications, bridging it to trending fields like proteomics and chemical biology.

From a synthetic perspective, the cyclopropyl ring in CAS 2171885-49-5 offers conformational rigidity, which is instrumental in designing GPCR-targeting drugs—a dominant theme in oncology and immunotherapy research. Its compatibility with microwave-assisted synthesis and flow chemistry techniques also positions it as a fit for high-throughput screening workflows, addressing the industry’s push toward automated drug discovery.

Quality control of 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobut-2-ynoic acid is critical, with analytical methods like HPLC, LC-MS, and NMR ensuring batch-to-batch consistency. This resonates with the increasing emphasis on QC/QA in API manufacturing, a subject frequently queried in regulatory science forums. The compound’s stability under cryogenic storage conditions further enhances its utility in global supply chains, a concern amplified by post-pandemic logistics optimization discussions.

In conclusion, CAS 2171885-49-5 exemplifies the intersection of cutting-edge organic chemistry and translational medicine. Its multifaceted applications—from peptide engineering to small-molecule prodrug design—make it a compound of enduring relevance. As the scientific community prioritizes sustainable synthesis and fragment-based drug discovery, this molecule’s role is poised to expand, reflecting broader trends in green chemistry and computational drug modeling.